Cas no 30011-77-9 (3-Thiophenecarboxylic acid, 4-benzoyl-)
30011-77-9 structure
Product Name:3-Thiophenecarboxylic acid, 4-benzoyl-
CAS No:30011-77-9
MF:C12H8O3S
MW:232.255122184753
CID:1440891
PubChem ID:13237903
Update Time:2025-04-20
3-Thiophenecarboxylic acid, 4-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 4-benzoyl-
- 30011-77-9
- 4-benzoyl-3-thiophenecarboxylic acid
- 4-benzoylthiophene-3-carboxylic acid
-
- Inchi: 1S/C12H8O3S/c13-11(8-4-2-1-3-5-8)9-6-16-7-10(9)12(14)15/h1-7H,(H,14,15)
- InChI Key: ORILMSGJKXTHMR-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C(=C1)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 232.01944
- Monoisotopic Mass: 232.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- PSA: 54.37
3-Thiophenecarboxylic acid, 4-benzoyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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